2,4-dichloro-N-[1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinyl]benzenecarboxamide

• IUPAC Name: 2,4-dichloro-N-[1-[(3,4-dichlorophenyl)methyl]-6-oxopyridin-3-yl]benzamide
• InChI: InChI=1S/C19H12Cl4N2O2/c20-12-2-4-14(16(22)8-12)19(27)24-13-3-6-18(26)25(10-13)9-11-1-5-15(21)17(23)7-11/h1-8,10H,9H2,(H,24,27)
• InChI Key: UREJENZGNDTRON-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CN2C=C(C=CC2=O)NC(=O)C3=C(C=C(C=C3)Cl)Cl)Cl)Cl
• Molecular Formula: C19H12Cl4N2O2
• Molecular Weight: 442.1 g/mol

Description

2,4-dichloro-N-[1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinyl]benzenecarboxamide is a useful research compound. Its molecular formula is C19H12Cl4N2O2 and its molecular weight is 442.12. The purity is usually 95%.
BenchChem offers high-quality 2,4-dichloro-N-[1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinyl]benzenecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,4-dichloro-N-[1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinyl]benzenecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Experimental and Theoretical Studies

Experimental and theoretical studies on functionalization reactions involving similar complex molecules have been conducted, focusing on the synthesis and characterization of new compounds. For instance, research on the functionalization reactions of 4-Benzoyl-1,5-Diphenyl-1H-Pyrazole-3-Carboxylic Acid and Acid Chloride with 2,3-Diaminopyridine has shown the possibility of converting 1H-pyrazole-3-carboxylic acid into corresponding carboxamide via reaction with aminopyridines, highlighting the versatility and reactivity of such complex chemical structures in organic synthesis (Yıldırım, Kandemirli, & Demir, 2005).

Synthesis and Antimicrobial Activity

Research into the synthesis of new compounds often explores their potential biological activities. Studies on the synthesis of new quinazolinones derivatives from 3-Chloro-1-benzothiophene-2-carbonylchloride and their antimicrobial activity provide insight into the medicinal chemistry applications of complex molecules. These synthesized compounds have been evaluated for their antibacterial and antifungal activities, demonstrating the potential of such compounds in pharmaceutical research (Naganagowda & Petsom, 2011).

Synthesis of Pyridones and Heterocyclic Compounds

The synthesis of 2,3-Dihydro-4-pyridones and 4-Pyridones via the cyclization reaction of ester-tethered enaminones highlights the utility of complex molecules in creating important building blocks for organic synthesis. These heterocycles serve as key intermediates in the synthesis of a wide range of compounds with potential applications in drug development and material science (Stojanović, Bugarski, & Baranac‐Stojanović, 2020).

Characterization and Application in Material Science

The synthesis and characterization of ortho-linked polyamides based on bis(ether-carboxylic acid) or bis(ether amine) derived from 4-tert-butylcatechol illustrate the material science applications of complex chemical compounds. These polyamides exhibit remarkable solubility, thermal stability, and mechanical properties, making them suitable for various applications in high-performance materials (Hsiao, Yang, & Chen, 2000).